1-(3-phenyl-2-propen-1-yl)-4-[4-(trifluoromethoxy)benzyl]piperazine

• IUPAC Name: 1-[(E)-3-phenylprop-2-enyl]-4-[[4-(trifluoromethoxy)phenyl]methyl]piperazine
• InChI: InChI=1S/C21H23F3N2O/c22-21(23,24)27-20-10-8-19(9-11-20)17-26-15-13-25(14-16-26)12-4-7-18-5-2-1-3-6-18/h1-11H,12-17H2/b7-4+
• InChI Key: IACSMTJRCAGQAZ-QPJJXVBHSA-N
• Canonical SMILES: C1CN(CCN1CC=CC2=CC=CC=C2)CC3=CC=C(C=C3)OC(F)(F)F
• Isomeric SMILES: C1CN(CCN1C/C=C/C2=CC=CC=C2)CC3=CC=C(C=C3)OC(F)(F)F
• Molecular Formula: C21H23F3N2O
• Molecular Weight: 376.4 g/mol

Description

1-(3-phenyl-2-propen-1-yl)-4-[4-(trifluoromethoxy)benzyl]piperazine is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, TFMPP, and is a member of the piperazine family of compounds. TFMPP has been shown to have a wide range of biochemical and physiological effects, making it an important tool for researchers in many different fields.

Mechanism of Action

The exact mechanism of action of TFMPP is not fully understood, but it is believed to act primarily as a serotonin receptor agonist. TFMPP has been shown to bind to several different serotonin receptors, including 5-HT1A, 5-HT1B, and 5-HT2C. These receptors are involved in a wide range of physiological processes, including mood regulation, appetite, and sleep.
Biochemical and Physiological Effects:
TFMPP has a wide range of biochemical and physiological effects. Some of the most important effects of TFMPP include the modulation of serotonin receptors, the inhibition of dopamine uptake, and the inhibition of norepinephrine uptake. These effects make TFMPP an important tool for researchers studying the role of these neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of TFMPP is its ability to modulate serotonin receptors. This makes TFMPP an important tool for researchers studying the role of serotonin in the brain. However, TFMPP also has several limitations. One of the main limitations of TFMPP is its potential to cause side effects, including anxiety, nausea, and vomiting. Additionally, TFMPP can be difficult to synthesize, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on TFMPP. One important direction is the development of new and more efficient synthesis methods for TFMPP. This could help to increase the availability of TFMPP for research purposes. Additionally, future research could focus on the development of new drugs based on the structure of TFMPP, with the goal of creating drugs that are more effective and have fewer side effects than TFMPP itself. Finally, future research could focus on the role of TFMPP in the treatment of neurological and psychiatric disorders, with the goal of developing new treatments that are more effective than current treatments.

Synthesis Methods

The synthesis of TFMPP is a complex process that involves several steps. The first step involves the reaction of 4-(trifluoromethoxy)benzyl chloride with piperazine to form 4-(trifluoromethoxy)benzylpiperazine. The second step involves the reaction of 4-(trifluoromethoxy)benzylpiperazine with 3-phenyl-2-propenal to form 1-(3-phenyl-2-propen-1-yl)-4-[4-(trifluoromethoxy)benzyl]piperazine.

Scientific Research Applications

TFMPP has been extensively studied for its potential applications in scientific research. One of the most important applications of TFMPP is in the field of neuroscience. TFMPP has been shown to have a wide range of effects on the central nervous system, including the modulation of serotonin receptors. This makes TFMPP an important tool for researchers studying the role of serotonin in the brain.